Cas no 1695686-22-6 (2-(5-cyano-2-methoxyphenyl)-2-methylpropanoic acid)

• Product Name: 2-(5-cyano-2-methoxyphenyl)-2-methylpropanoic acid
• CAS No: 1695686-22-6
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 6089124
• PubChem ID: 106951142
• Update Time: 2025-07-20

2-(5-cyano-2-methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-cyano-2-methoxyphenyl)-2-methylpropanoic acid
• 1695686-22-6
• EN300-1138044

• Inchi： 1S/C12H13NO3/c1-12(2,11(14)15)9-6-8(7-13)4-5-10(9)16-3/h4-6H,1-3H3,(H,14,15)
• InChI Key： KAAYLJLSDIQGOF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C#N)=CC=1C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(5-cyano-2-methoxyphenyl)-2-methylpropanoic acid

Comprehensive Overview of 2-(5-cyano-2-methoxyphenyl)-2-methylpropanoic acid (CAS No. 1695686-22-6)

2-(5-cyano-2-methoxyphenyl)-2-methylpropanoic acid (CAS No. 1695686-22-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyano group and a methoxy substituent on a phenyl ring, coupled with a methylpropanoic acid backbone, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting metabolic disorders and inflammatory diseases.

In recent years, the demand for high-purity intermediates like 2-(5-cyano-2-methoxyphenyl)-2-methylpropanoic acid has surged, driven by advancements in small-molecule therapeutics and precision agriculture. The compound's CAS No. 1695686-22-6 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and process optimization. Its structural motif is also explored in crop protection agents, aligning with the growing focus on sustainable agrochemical solutions.

One of the most common queries related to this compound revolves around its synthetic routes and scalability. Laboratories often seek efficient protocols for its preparation, emphasizing green chemistry principles to minimize environmental impact. Additionally, its physicochemical properties, such as solubility and stability under varying pH conditions, are critical for formulation scientists working on oral drug delivery systems.

The cyano group in 2-(5-cyano-2-methoxyphenyl)-2-methylpropanoic acid offers a reactive handle for further derivatization, enabling the creation of heterocyclic scaffolds commonly found in FDA-approved drugs. This feature has sparked interest in its use for fragment-based drug design, a trending approach in computational chemistry and AI-driven drug discovery. Moreover, its methoxy substituent contributes to enhanced lipophilicity, a desirable trait for compounds targeting central nervous system (CNS) disorders.

From an industrial perspective, CAS No. 1695686-22-6 is often discussed in the context of patent landscapes and intellectual property due to its potential as a proprietary intermediate. Companies are investing in route scouting to ensure cost-effective production while adhering to regulatory guidelines such as ICH and REACH. The compound's compatibility with continuous flow chemistry is another hot topic, as manufacturers aim to transition from batch to flow-based processes for higher efficiency.

In summary, 2-(5-cyano-2-methoxyphenyl)-2-methylpropanoic acid represents a compelling case study in modern chemical innovation. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—highlight its importance in addressing global challenges in healthcare and food security. As research continues, this compound is poised to play a pivotal role in the next generation of bioactive molecules.